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Compound of Interest

Compound Name: 12-Hydroxy-6-epi-albrassitriol

CAS No.: 178330-78-4

Cat. No.: B161858

Get Quote

Status: Operational | Tier: Advanced Research Support Lead Scientist: Dr. Aris Thorne, Senior

Application Scientist[1][2]

Welcome to the technical hub for 12-Hydroxy-6-epi-albrassitriol (CAS: 178330-78-4).[1][2]

This drimane sesquiterpene, typically isolated from fungal cultures like Aspergillus ustus or

Aspergillus xerophilus, presents unique challenges due to its high polarity, lack of strong UV

chromophores, and the difficulty of separating it from its C6-epimer (Albrassitriol) and related

congeners (e.g., Ustusolates).[2]

This guide synthesizes field-proven protocols with mechanistic insights to ensure high-purity

isolation.

📊 Compound Snapshot & Physicochemical
Profile[1]
Before troubleshooting, verify your target's profile to calibrate your detection methods.[2]
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Property Data Technical Implication

Molecular Formula C₁₅H₂₆O₄
Sesquiterpene tetraol (high

polarity).[1][2]

Molecular Weight 270.36 g/mol
Suitable for LC-MS (ESI+).[1]

[2]

Key Functionality 4 Hydroxyl groups

Critical: High affinity for polar

stationary phases; difficult to

elute from Silica without polar

modifiers.[1]

Stereochemistry C6-Epimer

Requires high-resolution

chromatography to separate

from Albrassitriol.[1][2]

UV Absorbance Weak (<210 nm)

Warning: Standard UV

detection (254 nm) will fail.[1]

Use ELSD, RI, or MS.[2]

Solubility MeOH, DMSO, Pyridine

Poor solubility in

Hexane/CHCl₃; moderate in

EtOAc.[1][2]

🛠️ Module 1: Extraction & Primary Fractionation
User Issue:"I am getting low recovery from the fungal broth, or the crude extract is too

complex."

The "Phase-Trap" Protocol
Because 12-Hydroxy-6-epi-albrassitriol is a polyol, it is significantly more water-soluble than

typical terpenes.[1][2] Standard hexane extractions will leave the target molecule in the

aqueous waste.

Step-by-Step Workflow:

Culture Filtration: Separate mycelia from the culture filtrate.
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Note: The compound is often extracellular, but extracting both phases is recommended

initially [1].[2]

Mycelia Extraction: Macerate in Acetone or MeOH. Evaporate solvent to aqueous residue.

Filtrate Extraction (Critical Step):

Do NOT use Hexane.

Use Ethyl Acetate (EtOAc): Perform liquid-liquid partition (3x volume).

Troubleshooting: If the interface forms an emulsion, add brine (NaCl) to break it.[2]

n-Butanol Polish: If LC-MS shows the compound remains in the water phase after EtOAc

extraction, perform a final extraction with n-Butanol (saturated with water).[1][2]

📉 Visualization: Extraction Logic Flow
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Caption: Optimized partitioning workflow to maximize recovery of polar drimane sesquiterpenes

while removing non-polar lipids.

🔬 Module 2: Chromatographic Purification (The
Epimer Challenge)
User Issue:"I see a merged peak or a 'shoulder' in my chromatogram. I cannot separate the 6-

epi isomer from Albrassitriol."

The Separation Mechanism
The stereochemical difference at C-6 (axial vs. equatorial hydroxyl) alters the hydrogen-

bonding network with the stationary phase.[1][2]

Silica (Normal Phase): Often provides better separation for these epimers than C18 because

the spatial orientation of the -OH group directly interacts with the silanol groups.[2]

C18 (Reverse Phase): Separates based on hydrophobicity.[2] Since the isomers have

identical logP, separation requires high plate counts or specific polar-embedded phases.[1][2]

Recommended Protocol: Two-Stage Purification[1][2]
Stage 1: Silica Gel Flash Chromatography (Cleanup)

Stationary Phase: Silica Gel 60 (40–63 µm).[2]

Mobile Phase: Chloroform:Methanol (CHCl₃:MeOH).[2]

Gradient: Start 98:2 → End 85:15.[2]

Elution Order: 12-Hydroxy-6-epi-albrassitriol typically elutes after less polar drimanes (like

Ustusol) but the order relative to Albrassitriol depends on the specific solvent system [2].[1]

[2]

Stage 2: Semi-Preparative HPLC (Isomer Resolution)[2]
Column: Phenyl-Hexyl or C18 (5 µm, 250 x 10 mm).[1][2] Note: Phenyl phases offer pi-pi

interactions that can discriminate steric changes better than C18.[1][2]
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Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (MeCN).[2]

Isocratic Hold: Do not use a linear gradient for the critical pair.

Protocol: Ramp to 30% MeCN, then HOLD isocratically for 15 minutes. The epimers will

separate during this plateau.

Detection: ELSD (Evaporative Light Scattering Detector) is mandatory if MS is unavailable.

UV at 210 nm is noisy and unreliable.[2]

📉 Visualization: Epimer Separation Logic
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Caption: Decision tree for selecting the correct stationary phase based on epimer resolution

difficulty.

❓ Frequently Asked Questions (FAQs)
Q1: Why can't I see the compound on my UV detector?
A: 12-Hydroxy-6-epi-albrassitriol lacks a conjugated

-system (like a benzene ring or conjugated ketone) which is required for strong UV absorbance
at 254 nm.[1][2] It has only isolated double bonds or saturated centers.[2]

Solution: Use TLC with Anisaldehyde-H₂SO₄ staining.[1][2] The compound will turn

violet/blue upon heating. For HPLC, use ELSD or monitor at 205 nm (using high-purity

solvents to minimize background noise) [3].[1][2]

Q2: How do I distinguish "12-Hydroxy-6-epi-
albrassitriol" from "Albrassitriol"?
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A: You cannot rely solely on MS (Mass Spectrometry) as they are isomers with the same mass

(MW 270).[2]

NMR is the Gold Standard:

H-6 Proton Signal: In the 6-epi isomer, the H-6 proton usually appears as a broad singlet

or narrow multiplet (equatorial), whereas in Albrassitriol, it appears as a doublet of

doublets with large coupling constants (axial-axial coupling) [4].[1][2]

NOESY Experiments: Look for NOE correlations between H-6 and the C-19 methyl group

to confirm stereochemistry.

Q3: The compound degrades after drying. What is
happening?
A: Polyhydroxylated terpenes can be hygroscopic or susceptible to acid-catalyzed

rearrangement.[1][2]

Fix: Avoid using strong acids in the mobile phase (keep Formic Acid < 0.1%).

Storage: Store the purified compound in Methanol-d4 or dry solid at -20°C under Argon. Do

not leave it as a film in a flask exposed to air and light for extended periods.

Q4: Is this compound a Vitamin D analog?
A: There is confusion in some automated databases. While it shares a sterol-like biosynthetic

origin (terpenoid pathway), it is a drimane sesquiterpene (C15), not a secosteroid (Vitamin D

family).[2] Treat it chemically as a terpene polyol [1, 5].[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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